Cas no 2156144-92-0 (2-(3-bromo-2,4-dimethylphenyl)azetidine)

• Product Name: 2-(3-bromo-2,4-dimethylphenyl)azetidine
• CAS No: 2156144-92-0
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5921753
• PubChem ID: 165697762
• Update Time: 2025-05-20

2-(3-bromo-2,4-dimethylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,4-dimethylphenyl)azetidine
• EN300-1940503
• 2156144-92-0

• Inchi： 1S/C11H14BrN/c1-7-3-4-9(8(2)11(7)12)10-5-6-13-10/h3-4,10,13H,5-6H2,1-2H3
• InChI Key： LIQQNQGAOJGWAK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C1CCN1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3-bromo-2,4-dimethylphenyl)azetidine

Introduction to 2-(3-bromo-2,4-dimethylphenyl)azetidine (CAS No. 2156144-92-0)

2-(3-bromo-2,4-dimethylphenyl)azetidine, with the CAS number 2156144-92-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The unique structure of 2-(3-bromo-2,4-dimethylphenyl)azetidine makes it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 2-(3-bromo-2,4-dimethylphenyl)azetidine features a brominated and dimethylated phenyl group attached to an azetidine ring. The presence of the bromine atom and the methyl groups imparts specific chemical properties and reactivity patterns that are crucial for its applications in organic synthesis and drug discovery. The azetidine ring itself is known for its high reactivity and ability to form stable intermediates, making it an attractive scaffold for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of azetidines as building blocks for the synthesis of biologically active compounds. Research has shown that azetidines can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The brominated substituent in 2-(3-bromo-2,4-dimethylphenyl)azetidine adds an additional layer of complexity and functionality, potentially enhancing its pharmacological properties.

The synthesis of 2-(3-bromo-2,4-dimethylphenyl)azetidine typically involves multi-step processes that include the formation of the azetidine ring and subsequent functionalization with the brominated phenyl group. Various synthetic strategies have been reported in the literature, including transition-metal-catalyzed reactions and nucleophilic substitution reactions. These methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production in both academic and industrial settings.

The biological evaluation of 2-(3-bromo-2,4-dimethylphenyl)azetidine has revealed promising results in several areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Additionally, preliminary data suggest that it may have potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells. These findings highlight the potential therapeutic applications of 2-(3-bromo-2,4-dimethylphenyl)azetidine and warrant further investigation.

In the context of drug discovery, 2-(3-bromo-2,4-dimethylphenyl)azetidine serves as a valuable starting point for the development of novel drug candidates. Its unique chemical structure allows for easy modification through functional group manipulation, enabling researchers to explore a wide range of analogs with enhanced biological activities. This flexibility is particularly important in the early stages of drug discovery when optimizing lead compounds for improved potency and selectivity.

The safety profile of 2-(3-bromo-2,4-dimethylphenyl)azetidine is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new chemical entity, rigorous safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, 2-(3-bromo-2,4-dimethylphenyl)azetidine (CAS No. 2156144-92-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.